Dihydrostreptomycin 3'alpha,6-bisphosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dihydrostreptomycin 3'alpha,6-bisphosphate is a streptomycin phosphate. It derives from a dihydrostreptomycin. It is a conjugate acid of a this compound(1-).
Scientific Research Applications
Enzymatic Synthesis and Phosphorylation
Research has shown that dihydrostreptomycin can be enzymatically phosphorylated. Extracts from Streptomyces griseus, a non-streptomycin secreting strain, contain a kinase that phosphorylates dihydrostreptomycin. This kinase uses adenosine triphosphate as the phosphate donor, leading to the formation of various phosphorylated derivatives of dihydrostreptomycin (Walker & Škorvaga, 1973).
Biosynthesis of Dihydrostreptomycin
Dihydrostreptomycin is thought to be a primary product in the biosynthesis of streptomycin. The enzymatic transfer of dihydrostreptose to streptidine-6-phosphate forms an intermediate in dihydrostreptomycin biosynthesis. This insight helps in understanding the sequence in which dihydrostreptomycin components are linked together (Kniep & Grisebach, 1976; 1980).
Interaction with Bacterial Mechanosensitive Channels
Studies have identified that dihydrostreptomycin can bind to and modulate the activity of the MscL channel in bacteria. This interaction suggests a novel mode of action for dihydrostreptomycin, potentially providing a mechanism for its entry into bacterial cells (Iscla et al., 2014; Wray et al., 2016).
Streptomycin Resistance Mechanisms
Research on Streptomyces bikiniensis, a streptomycin-producing microorganism, has shown that resistance to streptomycin and dihydrostreptomycin involves phosphorylation by specific kinases. These enzymes inactivate the antibiotics by phosphorylation, indicating a significant resistance mechanism in these microorganisms (Piwowarski & Shaw, 1979).
properties
Molecular Formula |
C21H43N7O18P2 |
---|---|
Molecular Weight |
743.6 g/mol |
IUPAC Name |
[(1S,2R,3S,4S,5R,6S)-2,4-bis(diaminomethylideneamino)-5-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-5-methyl-4-(phosphonooxymethyl)oxolan-2-yl]oxy-3,6-dihydroxycyclohexyl] dihydrogen phosphate |
InChI |
InChI=1S/C21H43N7O18P2/c1-5-21(34,4-41-47(35,36)37)16(45-17-9(26-2)12(32)10(30)6(3-29)43-17)18(42-5)44-14-7(27-19(22)23)11(31)8(28-20(24)25)15(13(14)33)46-48(38,39)40/h5-18,26,29-34H,3-4H2,1-2H3,(H4,22,23,27)(H4,24,25,28)(H2,35,36,37)(H2,38,39,40)/t5-,6-,7-,8+,9-,10-,11-,12-,13-,14+,15-,16-,17-,18-,21+/m0/s1 |
InChI Key |
ZDDYYKRGKUKSLN-TWBNDLJKSA-N |
Isomeric SMILES |
C[C@H]1[C@@]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H]([C@H]2O)OP(=O)(O)O)N=C(N)N)O)N=C(N)N)O[C@H]3[C@H]([C@@H]([C@H]([C@@H](O3)CO)O)O)NC)(COP(=O)(O)O)O |
Canonical SMILES |
CC1C(C(C(O1)OC2C(C(C(C(C2O)OP(=O)(O)O)N=C(N)N)O)N=C(N)N)OC3C(C(C(C(O3)CO)O)O)NC)(COP(=O)(O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.